1-ethyl-6-fluoro-3-[3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl]-1,4-dihydroquinolin-4-one

• IUPAC Name: 1-ethyl-6-fluoro-3-(3-pyridin-3-yl-1,2,4-oxadiazol-5-yl)quinolin-4-one
• InChI: InChI=1S/C18H13FN4O2/c1-2-23-10-14(16(24)13-8-12(19)5-6-15(13)23)18-21-17(22-25-18)11-4-3-7-20-9-11/h3-10H,2H2,1H3
• InChI Key: NNTSUCGZTYRVPH-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C(=O)C2=C1C=CC(=C2)F)C3=NC(=NO3)C4=CN=CC=C4
• Molecular Formula: C18H13FN4O2
• Molecular Weight: 336.3 g/mol
• CAS No.: 1206989-67-4

Description

This heterocyclic compound features a 1,4-dihydroquinolin-4-one core substituted with an ethyl group at position 1, a fluorine atom at position 6, and a 1,2,4-oxadiazole ring at position 2.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Substituent Effects

The compound’s structural analogs differ primarily in substitutions on the oxadiazole ring and the quinoline core. Key examples include:

Compound	Oxadiazole Substituent	Position 7 Substituent	Reported Activity
Target Compound: 1-ethyl-6-fluoro-3-[3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl]-1,4-dihydroquinolin-4-one	Pyridin-3-yl	None	Not explicitly stated
Compound 28: 1-ethyl-6-fluoro-3-(3-methyl-1,2,4-oxadiazol-5-yl)-7-pyrrolidin-1-yl-quinolin-4-one	Methyl	Pyrrolidin-1-yl	Potent antimalarial (IC₅₀ = 12 nM)
F418-0614: 1-ethyl-6-fluoro-3-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-7-(4-methylpiperidin-1-yl)-1,4-dihydroquinolin-4-one	3-Methylphenyl	4-Methylpiperidin-1-yl	No published activity data

Key Observations :

• Pyridinyl vs. Methyl/Phenyl Groups : The pyridin-3-yl group in the target compound may improve binding affinity compared to methyl (compound 28) or 3-methylphenyl (F418-0614) due to enhanced hydrogen-bonding capacity with biological targets.
• Position 7 Substitutions : The absence of a substituent at position 7 in the target compound contrasts with the pyrrolidin-1-yl (compound 28) and 4-methylpiperidin-1-yl (F418-0614) groups, which likely influence solubility and membrane permeability.

Physicochemical and Pharmacokinetic Properties

Comparative data for F418-0614 highlight trends relevant to the target compound:

Property	Target Compound (Inferred)	Compound 28	F418-0614
Molecular Weight	~414.4 g/mol	415.2 g/mol	446.52 g/mol
logP	Moderate (~5.4)	Not reported	5.446
Polar Surface Area (Ų)	~50	Not reported	50.116
Water Solubility (LogSw)	Low (~-5.45)	Not reported	-5.45

• Lipophilicity : High logP values (>5) across analogs suggest challenges in aqueous solubility, necessitating formulation optimization.
• Hydrogen Bonding : Polar surface areas (~50 Ų) indicate moderate permeability, consistent with orally bioavailable antimalarials .

Research Implications and Gaps

• Biological Activity : While compound 28 demonstrates potent antimalarial activity, the target compound’s pyridinyl group warrants evaluation against cytochrome bc1 or related targets.
• Structural Optimization : The 3-methylphenyl group in F418-0614 improves steric bulk but may reduce target selectivity compared to pyridinyl.
• Data Limitations: No direct activity data for the target compound exist in the provided evidence, necessitating further experimental validation.